Cas no 2137983-03-8 (2,2-Difluoro-3-{methyl[2-(methylamino)ethyl]amino}propanehydrazide)

• Product Name: 2,2-Difluoro-3-{methyl[2-(methylamino)ethyl]amino}propanehydrazide
• CAS No: 2137983-03-8
• MF: C₇H₁₆F₂N₄O
• MW: 210.224947929382
• CID: 6142944
• PubChem ID: 165859805
• Update Time: 2025-07-21

2,2-Difluoro-3-{methyl[2-(methylamino)ethyl]amino}propanehydrazide Chemical and Physical Properties

Names and Identifiers

• EN300-789548
• 2137983-03-8
• 2,2-difluoro-3-{methyl[2-(methylamino)ethyl]amino}propanehydrazide
• 2,2-Difluoro-3-{methyl[2-(methylamino)ethyl]amino}propanehydrazide

• Inchi： 1S/C7H16F2N4O/c1-11-3-4-13(2)5-7(8,9)6(14)12-10/h11H,3-5,10H2,1-2H3,(H,12,14)
• InChI Key： RWMCSINYFMYJED-UHFFFAOYSA-N
• SMILES： FC(C(NN)=O)(CN(C)CCNC)F

Computed Properties

• Exact Mass: 210.12921747g/mol
• Monoisotopic Mass: 210.12921747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 70.4Ų

Additional information on 2,2-Difluoro-3-{methyl[2-(methylamino)ethyl]amino}propanehydrazide

Introduction to 2,2-Difluoro-3-{methyl[2-(methylamino)ethyl]amino}propanehydrazide (CAS No. 2137983-03-8)

2,2-Difluoro-3-{methyl[2-(methylamino)ethyl]amino}propanehydrazide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This hydrazide derivative, characterized by its unique structural features, exhibits promising potential in the development of novel therapeutic agents. The compound’s molecular framework, incorporating fluorine atoms and a hydrazide functional group, positions it as a valuable intermediate in the synthesis of bioactive molecules targeting various biological pathways.

The CAS No. 2137983-03-8 assigned to this compound underscores its distinct identity within the chemical registry, facilitating precise identification and documentation in research and industrial applications. The presence of fluorine substituents in the molecule is particularly noteworthy, as fluorine atoms are widely recognized for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. This attribute makes 2,2-Difluoro-3-{methyl[2-(methylamino)ethyl]amino}propanehydrazide a compelling candidate for further exploration in medicinal chemistry.

In recent years, the hydrazide functional group has been extensively studied for its role in constructing pharmacophores across multiple therapeutic categories. Hydrazides are known for their reactivity with carbonyl compounds, enabling the formation of Schiff bases and other heterocyclic structures that serve as scaffolds for drug discovery. The specific substitution pattern in 2,2-Difluoro-3-{methyl[2-(methylamino)ethyl]amino}propanehydrazide, including the methyl[2-(methylamino)ethyl]amino side chain, contributes to its versatility as a synthetic building block.

Current research endeavors are increasingly focusing on harnessing fluorinated hydrazides to develop next-generation therapeutics with enhanced efficacy and reduced toxicity. The incorporation of fluorine into drug molecules often leads to improved oral bioavailability and prolonged circulation times due to modifications in lipophilicity and metabolic resistance. Preliminary studies on derivatives of 2,2-Difluoro-3-{methyl[2-(methylamino)ethyl]amino}propanehydrazide have shown encouraging results in modulating enzyme activity and inhibiting inflammatory pathways.

The structural motif of 2,2-Difluoro-3-{methyl[2-(methylamino)ethyl]amino}propanehydrazide also suggests potential applications in the development of kinase inhibitors or other targeted therapies. Kinases play pivotal roles in cellular signaling cascades, and their dysregulation is implicated in numerous diseases, including cancer. By leveraging the hydrazide moiety’s ability to form covalent bonds with electrophilic centers on protein targets, researchers aim to design molecules that selectively inhibit aberrant signaling networks.

Moreover, the compound’s fluorinated backbone may enhance its interaction with biological targets through steric and electronic effects. Fluorine atoms can influence electron density distribution, thereby tuning binding affinities and selectivity profiles. This characteristic is particularly relevant in the context of developing small-molecule inhibitors where precise molecular recognition is paramount.

The synthesis of 2,2-Difluoro-3-{methyl[2-(methylamino)ethyl]amino}propanehydrazide presents unique challenges due to the sensitive nature of its functional groups. However, advances in synthetic methodologies have enabled more efficient and scalable production processes. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and flow chemistry have been instrumental in constructing complex fluorinated hydrazides with high purity and yield.

In conclusion, 2,2-Difluoro-3-{methyl[2-(methylamino)ethyl]amino}propanehydrazide (CAS No. 2137983-03-8) represents a promising entity in pharmaceutical research. Its unique structural features—comprising fluorine atoms and a hydrazide group—position it as a versatile intermediate for developing innovative therapeutics. Ongoing investigations into its derivatives continue to reveal novel mechanisms of action and therapeutic applications across diverse disease areas.